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  3. 2-(4-fluorophenyl)-6-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
2-(4-fluorophenyl)-6-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 2-(4-fluorophenyl)-6-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873307
InChI: InChI=1S/C24H17F2N5OS/c1-13-11-16(14(2)30(13)19-9-7-18(26)8-10-19)12-20-21(27)31-24(28-22(20)32)33-23(29-31)15-3-5-17(25)6-4-15/h3-12,27H,1-2H3/b20-12+,27-21?
SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=C(C=C5)F
Molecular Formula: C24H17F2N5OS
Molecular Weight: 461.5 g/mol

2-(4-fluorophenyl)-6-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873307

Molecular Formula: C24H17F2N5OS

Molecular Weight: 461.5 g/mol

* For research use only. Not for human or veterinary use.

2-(4-fluorophenyl)-6-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C24H17F2N5OS
Molecular Weight 461.5 g/mol
IUPAC Name (6E)-2-(4-fluorophenyl)-6-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C24H17F2N5OS/c1-13-11-16(14(2)30(13)19-9-7-18(26)8-10-19)12-20-21(27)31-24(28-22(20)32)33-23(29-31)15-3-5-17(25)6-4-15/h3-12,27H,1-2H3/b20-12+,27-21?
Standard InChI Key CUPAHEXHMSPQMR-SDGGQIDFSA-N
Isomeric SMILES CC1=CC(=C(N1C2=CC=C(C=C2)F)C)/C=C/3\C(=N)N4C(=NC3=O)SC(=N4)C5=CC=C(C=C5)F
SMILES CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=C(C=C5)F
Canonical SMILES CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=C(C=C5)F

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